![molecular formula C18H18N2O4S B5381414 6-[2-(4-morpholinyl)-2-oxoethyl]-6H-dibenzo[c,e][1,2]thiazine 5,5-dioxide](/img/structure/B5381414.png)
6-[2-(4-morpholinyl)-2-oxoethyl]-6H-dibenzo[c,e][1,2]thiazine 5,5-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-[2-(4-morpholinyl)-2-oxoethyl]-6H-dibenzo[c,e][1,2]thiazine 5,5-dioxide, also known as clozapine-N-oxide (CNO), is a chemical compound that is widely used in scientific research. It is a synthetic molecule that is structurally similar to clozapine, an antipsychotic drug that is used to treat schizophrenia. CNO is an important tool for researchers studying the role of specific neurons in the brain and for developing new treatments for neurological disorders.
Mechanism of Action
CNO acts as a ligand for the Designer Receptor Exclusively Activated by Designer Drugs (DREADD) system. DREADDs are genetically modified receptors that can be selectively activated by CNO. When CNO binds to DREADDs, it can activate or inhibit specific neurons, allowing researchers to study the function of those neurons.
Biochemical and Physiological Effects:
CNO has been shown to have a range of biochemical and physiological effects. It can activate or inhibit specific neurons, leading to changes in behavior, cognition, and other physiological processes. CNO has also been shown to have anti-inflammatory effects and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using CNO in lab experiments is its specificity. Because CNO can activate or inhibit specific neurons, researchers can study the function of those neurons in isolation. CNO is also relatively easy to use and has a long half-life, making it suitable for a range of experiments.
However, there are also some limitations to using CNO in lab experiments. One limitation is that it can have off-target effects, meaning that it can activate or inhibit other neurons in addition to the ones that researchers are interested in studying. Additionally, CNO can be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are many potential future directions for research involving CNO. One area of research is the development of new DREADDs that are more specific and have fewer off-target effects. Another area of research is the use of CNO in combination with other techniques, such as optogenetics, to study the function of specific circuits in the brain. Additionally, CNO could be used to develop new treatments for neurological disorders, such as schizophrenia and Parkinson's disease.
Synthesis Methods
CNO can be synthesized through several methods, but the most common method involves the reaction of 2-chlorobenzonitrile with morpholine and sodium hydride in the presence of a palladium catalyst. The resulting intermediate is then reacted with thionyl chloride and sodium bicarbonate to yield CNO.
Scientific Research Applications
CNO has been widely used in scientific research as a pharmacological tool to study the function of specific neurons in the brain. It is commonly used in optogenetics, a technique that involves using light to control the activity of neurons. CNO can be used to activate or inhibit specific neurons that have been genetically modified to express a receptor that is activated by CNO.
properties
IUPAC Name |
2-(5,5-dioxobenzo[c][1,2]benzothiazin-6-yl)-1-morpholin-4-ylethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O4S/c21-18(19-9-11-24-12-10-19)13-20-16-7-3-1-5-14(16)15-6-2-4-8-17(15)25(20,22)23/h1-8H,9-13H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIYLFUPZNVLNTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)CN2C3=CC=CC=C3C4=CC=CC=C4S2(=O)=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.